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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
ethoxybenzaldehyde as a versatile starting material in the synthesis of fragrance compounds.

This document details key chemical transformations, including Schiff base formation and aldol

condensation, providing adaptable experimental protocols. The olfactory characteristics of the

resulting compounds and the underlying principles of their interaction with olfactory receptors

are also discussed.

Introduction to 2-Ethoxybenzaldehyde in Fragrance
Chemistry
2-Ethoxybenzaldehyde is an aromatic aldehyde with a complex and pleasant odor profile,

characterized by sweet, spicy, vanilla, and almond-like notes.[1] Its chemical structure,

featuring a reactive aldehyde group and an ethoxy substituent on the benzene ring, makes it an

excellent precursor for a variety of fragrance ingredients. The ethoxy group can influence the

molecule's volatility, solubility, and olfactory properties, often imparting unique nuances to the

final fragrance compound.

The primary routes for converting 2-ethoxybenzaldehyde into valuable fragrance molecules

are through Schiff base formation with primary amines and aldol condensation (specifically the

Claisen-Schmidt condensation) with ketones. These reactions extend the carbon skeleton and
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introduce new functional groups, leading to a diverse range of aromatic compounds with

interesting and desirable scents.

Key Chemical Data of 2-Ethoxybenzaldehyde
A summary of the key physical and chemical properties of 2-ethoxybenzaldehyde is

presented in Table 1.

Property Value Reference

CAS Number 613-69-4 [1]

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.17 g/mol [1]

Appearance Colorless to pale yellow liquid

Odor Profile

Sweet, Spicy, Vanilla, Anisic,

Almond, Cinnamon, Herbal,

Cherry, Phenolic, Aromatic

[1]

Boiling Point 238 °C (estimated) [1]

Specific Gravity
1.08100 to 1.08500 @ 20.00

°C
[2]

Refractive Index
1.54200 to 1.54600 @ 20.00

°C
[2]

Synthesis of Fragrance Compounds from 2-
Ethoxybenzaldehyde
Schiff Base Formation for Floral and Fruity Notes
The reaction of an aldehyde with a primary amine forms a Schiff base, a class of compounds

widely used in the fragrance industry.[3][4] The resulting imine linkage can contribute to the

stability and tenacity of the fragrance.[3] A common amine used in fragrance synthesis is

methyl anthranilate, which itself has a fruity, grape-like scent. The Schiff base formed between

benzaldehyde (a close structural analog of 2-ethoxybenzaldehyde) and methyl anthranilate is
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described as having a sweet cherry-almond character with pronounced fruity and floral facets.

[5]

This protocol is adapted from the synthesis of a Schiff base from 4-ethoxybenzaldehyde and 2-

aminopyridine, which provides a good model for the reaction of 2-ethoxybenzaldehyde with

an amine.[6]

Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and Characterization of Aurantiol Schiff Base: Relationship Between Synthesis
time and some Physical Properties – Oriental Journal of Chemistry [orientjchem.org]

2. wjpsonline.com [wjpsonline.com]

3. jetir.org [jetir.org]

4. mocedes.org [mocedes.org]

5. WO2023247599A1 - Fragrance compositions having long-lasting trail performance -
Google Patents [patents.google.com]

6. BJOC - Cyclodextrin-based Schiff base pro-fragrances: Synthesis and release studies
[beilstein-journals.org]

To cite this document: BenchChem. [Application Notes and Protocols: 2-
Ethoxybenzaldehyde in Fragrance Compound Preparation]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b052182#2-ethoxybenzaldehyde-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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